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Compound of Interest

Compound Name: Cyclohexanesulfonyl chloride

Cat. No.: B1346359

An In-depth Technical Guide to the Safe Handling, and Storage of Cyclohexanesulfonyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage information for
cyclohexanesulfonyl chloride (CAS No: 4837-38-1). The following sections detail the
material's properties, hazards, and the necessary precautions for its use in a laboratory and
drug development setting. Adherence to these guidelines is critical to ensure the safety of
personnel and the integrity of research.

Chemical Identification and Properties

Cyclohexanesulfonyl chloride is a colorless to pale yellow liquid with a pungent odor.[1] It is
primarily used as a reagent and intermediate in organic synthesis, particularly in the
preparation of sulfonamides and other sulfonyl derivatives for pharmaceutical and
agrochemical development.[1][2]

Table 1: Physical and Chemical Properties of Cyclohexanesulfonyl Chloride
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Property Value Source(s)
CAS Number 4837-38-1 [3]
Molecular Formula CeH11CIO2S [3114]
Molecular Weight 182.67 g/mol [4]

Density 1.259 g/mL at 25 °C

Refractive Index

n20/D 1.499

Flash Point >110 °C (>230 °F) - closed cup
Soluble in organic solvents
N (e.g., dichloromethane, ether).
Solubility [11[3]

Insoluble and reacts with

water.

Hazard Identification and Classification

Cyclohexanesulfonyl chloride is classified as a hazardous substance that poses significant

risks upon exposure. It is crucial to understand these hazards before handling the material.

Table 2: GHS Hazard Classification for Cyclohexanesulfonyl Chloride
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement

H314: Causes

Skin Corrosion / severe skin GHSO05
o 1B _ Danger
Irritation burns and eye (Corrosion)
damage
Serious Eye H318: Causes
) GHSO05
Damage / Eye 1 serious eye ) Danger
o (Corrosion)
Irritation damage
Specific Target
o H335: May GHSO07
Organ Toxicity ) ]
] cause respiratory  (Exclamation Danger
(Single o
irritation Mark)
Exposure)

Sources:[3][4]

The material is destructive to the tissues of the mucous membranes and the upper respiratory
tract.[3] Inhalation may lead to symptoms such as coughing, shortness of breath, headache,
and nausea.[3]

Safe Handling Procedures

Due to its corrosive and reactive nature, strict handling protocols must be followed.

General Handling

o Ventilation: Always handle cyclohexanesulfonyl chloride in a well-ventilated area.[3] Use
only outdoors or in a chemical fume hood.[3][5]

e Avoid Inhalation: Do not breathe fumes, mist, spray, or vapors.[3][5]
» Avoid Contact: Prevent contact with skin, eyes, and clothing.[3][6]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][6] Do not eat,
drink, or smoke in areas where the chemical is used.[3] Contaminated work clothing should
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not be allowed out of the workplace.[7]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]
Use only non-sparking tools and explosion-proof equipment.[6] Ground and bond containers
and receiving equipment to prevent static discharge.[6]

Methodologies for Laboratory Use

While specific experimental protocols are proprietary to individual institutions, the following
general methodologies outline best practices for handling cyclohexanesulfonyl chloride in a
research setting.

Protocol 1: Weighing and Dispensing

o Preparation: Ensure a chemical fume hood is certified and functioning correctly. Place an
absorbent, chemical-resistant liner on the work surface.

o PPE: Don all required personal protective equipment as outlined in Section 5.

 Inert Atmosphere: As the compound is moisture-sensitive, operations may require the use of
a dry, inert atmosphere (e.g., nitrogen or argon).[5][8]

o Dispensing: Work within the fume hood. Open the main container and, using a clean, dry
syringe or pipette, transfer the required amount to a tared, sealed secondary container
suitable for the reaction.

e Sealing: Immediately and tightly seal both the main and secondary containers.

o Cleanup: Clean any minor drips within the fume hood using a dry, inert absorbent material.
Dispose of contaminated materials as hazardous waste.

o Post-Handling: Wipe down the exterior of the secondary container before removing it from
the fume hood. Wash gloves and remove PPE as per institutional guidelines.

Protocol 2: Addition to a Reaction Mixture

e Setup: Assemble the reaction apparatus within a chemical fume hood. If the reaction is
sensitive to moisture or air, ensure the system is under an inert atmosphere.
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Cooling: If the reaction is exothermic, have an ice bath or other cooling system ready before
adding the reagent.

Addition: Add the cyclohexanesulfonyl chloride to the reaction vessel slowly and dropwise
via a syringe or an addition funnel to control the reaction rate and temperature.

Monitoring: Continuously monitor the reaction for any signs of an uncontrolled exothermic
event.

Quenching: Be prepared to quench the reaction with an appropriate non-aqueous reagent if
necessary. Have a suitable quenching agent readily available.

Storage Requirements

Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.

Conditions: Store in a dry, cool, and well-ventilated place.[5][6][8] The recommended storage
temperature is between 2-8°C.[8] An explosion-proof refrigerator is recommended.[8]

Container: Keep the container tightly closed when not in use.[3][6] Store under an inert gas
atmosphere to protect from moisture.[5][8]

Security: Store in a locked-up area to restrict access.[3][5][6]

Segregation: Store away from incompatible materials such as strong oxidizing agents, strong
bases, water, alcohols, and amines.[5][6][8] The material should be stored in a corrosives
area.[5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling cyclohexanesulfonyl chloride to prevent

exposure.[3][9]

Eye and Face Protection: Wear chemical safety goggles and a face shield.[10] Eyewash
stations and safety showers must be in close proximity to the workstation.[6]
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» Skin Protection: Wear impervious protective gloves (confirm suitability with the glove
manufacturer) and chemical-resistant clothing, such as a lab coat or apron, to prevent skin
contact.[3][10][11]

o Respiratory Protection: If working outside of a fume hood, or if ventilation is inadequate and
exposure limits may be exceeded, use a NIOSH/MSHA or European Standard EN 149
approved respirator with an appropriate filter for organic gases and vapors (e.g., Type
ABEK).[6]
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Task Involving
Cyclohexanesulfonyl Chloride

Required PPE:
- Chemical Safety Goggles
- Face Shield

- Impervious Gloves
- Chemical-Resistant Lab Coat
- Full-Face Respirator with
appropriate cartridge

Enhanced PPE:
- Add Chemical-Resistant Apron
- Consider double-gloving

Standard PPE:
- Chemical Safety Goggles
- Face Shield
- Impervious Gloves
- Chemical-Resistant Lab Coat

Click to download full resolution via product page

Caption: PPE selection logic based on handling conditions.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures

o General Advice: In case of an accident or if you feel unwell, seek immediate medical advice
and show the safety data sheet to the doctor.[3]

Inhalation: Remove the victim to fresh air and keep them comfortable for breathing.[3] If
breathing is difficult or has stopped, provide artificial respiration.[3][6] Seek immediate
medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[3] Rinse the affected skin area
with plenty of water/shower for at least 15 minutes.[3][6] Seek immediate medical attention.

[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[3][6] Remove contact lenses if present and easy to do.[3] Continue rinsing and
seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Never give anything by
mouth to an unconscious person.[3] Seek immediate medical attention.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide
(CO2), or water spray.[3][6] Water mist can be used to cool closed containers.[6]

o Unsuitable Media: Do not use a heavy stream of water as the material reacts with water.[3]

o Specific Hazards: The substance is combustible.[12] Thermal decomposition can release
hazardous gases, including carbon oxides, sulfur oxides, and hydrogen chloride gas.[3][5][6]
Containers may explode if heated, and vapors can form explosive mixtures with air.[3][6] The
material reacts with water, which can generate heat and flammable gases.[3]

e Protective Equipment: Firefighters must wear gas-tight, chemically protective clothing and
self-contained breathing apparatus (SCBA).[3][6]
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Accidental Release Measures

o Personal Precautions: Evacuate all non-essential personnel from the area.[3] Ensure
adequate ventilation.[3] Do not breathe vapors.[3] Avoid contact with the spilled material.[3]
Remove all sources of ignition.[6]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or public waters.

[3][6]

o Containment and Cleanup: Stop the leak if it is safe to do so0.[3] For small spills, absorb with
a dry, inert chemical absorbent (e.g., sand, vermiculite).[3] For large spills, dike the area for
later recovery.[3] Use explosion-proof equipment for cleanup.[3][6] Collect the absorbed
material and spill residue into a suitable, labeled container for disposal.[3][5][6]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AC111302500&productDescription=CYCLOHEXYL+CHLORIDE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AC111302500&productDescription=CYCLOHEXYL+CHLORIDE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AC111302500&productDescription=CYCLOHEXYL+CHLORIDE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111302500&productDescription=CYCLOHEXYL+CHLORIDE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Spill of Cyclohexanesulfonyl
Chloride Occurs

Evacuate immediate area
of non-essential personnel

l

Don appropriate PPE
(respirator, gloves, goggles,
face shield, protective clothing)

l

Ensure adequate ventilation
(Fume hood / Increase airflow)

l

Remove all ignition sources
(heat, sparks, flames)

Contain the spill with
dry, inert absorbent material
(e.g., sand, vermiculite)

Carefully collect absorbent Contact Emergency Response Team.
material using non-sparking tools Dike for recovery.

Place in a labeled, sealed
container for hazardous waste disposal

Decontaminate the area
and all equipment used
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Use in Fume Hood

Safe Handling  Avoid Contact & Inhalation
Strict Hygiene

Requires

2-8°C
Proper Storage Inert Atmosphere
Locked & Segregated

Requires

Corrosive (H314)
Cyclohexanesulfonyl Chloride | CAS: 4837-38-1 | Respiratory Irritant (H335)
Reacts with Water

Requires
e Goggles & Face Shield
Mandatory PPE | Impervious Gloves & Clothing
Requires Plan For Respirator (if needed)

Absorb & Contain

Emergency Response Dry Chemical, CO2, Foam
Flush, Remove, Get Medical Help

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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